1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine

• IUPAC Name: (5-ethyl-1,3-oxazol-4-yl)-[3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H23FN2O2/c1-2-17-18(21-13-24-17)19(23)22-11-3-4-15(12-22)6-5-14-7-9-16(20)10-8-14/h7-10,13,15H,2-6,11-12H2,1H3
• InChI Key: YPKNROLPYJCTKY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CO1)C(=O)N2CCCC(C2)CCC3=CC=C(C=C3)F
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is a piperidine derivative that has been synthesized through a number of methods and has been extensively researched for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine is not fully understood. However, it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the endocannabinoid system. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. The endocannabinoid system is a complex signaling system that plays a role in a variety of physiological processes, including pain sensation, appetite, and mood.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. It has also been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine is its potential as a therapeutic agent for various conditions. However, there are also limitations to its use in lab experiments. One of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to test its efficacy. Additionally, its potential toxicity and side effects need to be thoroughly evaluated before it can be considered for clinical use.

Future Directions

There are several future directions for research on 1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine. One direction is to further investigate its mechanism of action, particularly its interaction with the endocannabinoid system. Another direction is to explore its potential as a therapeutic agent for various conditions, including cancer, pain, and inflammation. Additionally, future research could focus on optimizing its synthesis method and evaluating its toxicity and side effects.

Synthesis Methods

The synthesis of 1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine has been achieved through a number of methods. One of the most common methods involves the reaction of 4-fluoroacetophenone with ethyl oxalyl chloride to form 4-fluoro-α-ethylbenzylmalonic acid. This intermediate is then reacted with 2-methyl-2-oxazoline to form the desired compound.

Scientific Research Applications

1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-3-[2-(4-fluorophenyl)ethyl]piperidine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have promising anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.